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Compound of Interest

Compound Name: N-Bromophthalimide

Cat. No.: B1208297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of N-Bromophthalimide,

a versatile reagent in organic chemistry, particularly valued for its role in bromination reactions.

This guide details the core chemical principles, experimental protocols, and reaction

parameters for the successful laboratory-scale synthesis of this compound.

Introduction
N-Bromophthalimide (NBP) is a chemical compound widely used as a source of electrophilic

bromine in various organic transformations. Its stability, ease of handling compared to liquid

bromine, and selectivity make it a preferred reagent for allylic and benzylic brominations, as

well as in the synthesis of various nitrogen- and bromine-containing heterocyclic compounds.

This document outlines the primary synthetic route to N-Bromophthalimide from phthalimide.

Reaction Mechanism and Signaling Pathway
The synthesis of N-Bromophthalimide from phthalimide proceeds via a two-step mechanism.

The first step involves the deprotonation of the acidic N-H bond of phthalimide by a base,

typically an alkali metal hydroxide like sodium hydroxide or potassium hydroxide, to form the

phthalimide anion. This anion is a potent nucleophile.[1][2] The second step is the nucleophilic

attack of the phthalimide anion on molecular bromine (Br₂), leading to the formation of the N-Br

bond and displacement of a bromide ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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